Cas no 94451-93-1 ((5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one)

• Product Name: (5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one
• CAS No: 94451-93-1
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 4720950
• Update Time: 2025-10-28

(5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-phenyl-2-thioxo-5-(2,4,5-trimethoxybenzylidene)imidazolidin-4-one
• STK877583
• (Z)-3-phenyl-2-thioxo-5-(2,4,5-trimethoxybenzylidene)imidazolidin-4-one
• (5Z)-3-phenyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
• (5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one

• Inchi： 1S/C19H18N2O4S/c1-23-15-11-17(25-3)16(24-2)10-12(15)9-14-18(22)21(19(26)20-14)13-7-5-4-6-8-13/h4-11H,1-3H3,(H,20,26)/b14-9-
• InChI Key： HQSHPTQHXLXAOF-ZROIWOOFSA-N
• SMILES： S=C1N/C(=C\C2C=C(C(=CC=2OC)OC)OC)/C(N1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 562
• Topological Polar Surface Area: 92.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 527.0±60.0 °C at 760 mmHg
• Flash Point: 272.5±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on (5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one

(5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one: A Comprehensive Overview

The compound (5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one, identified by the CAS registry number 94451-93-1, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazolones, which are known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by a central imidazolone ring system, which is a five-membered heterocyclic compound containing two nitrogen atoms. The substituents attached to this ring include a mercapto group (-SH), a phenyl group (C6H5), and a benzylidene group substituted with three methoxy groups (OCH3) at positions 2, 4, and 5 of the benzene ring. These substituents contribute to the unique chemical properties and reactivity of the molecule.

Recent studies have highlighted the importance of imidazolone derivatives in drug discovery due to their ability to form stable complexes with metal ions and their potential as enzyme inhibitors. For instance, researchers have explored the use of this compound as a precursor for metalloporphyrin catalysts, which are widely used in organic synthesis and catalytic processes.

In addition to its role in catalysis, this compound has shown promise in the field of materials science. Its ability to form coordination polymers has been leveraged in the development of new materials with tailored optical and electronic properties. These materials have potential applications in sensors, light-emitting diodes (LEDs), and other advanced electronic devices.

The synthesis of (5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one involves a multi-step process that typically begins with the preparation of the imidazolone core followed by substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and stability under various conditions.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate antioxidant properties, making it a potential candidate for further investigation in the development of therapeutic agents targeting oxidative stress-related diseases.

Moreover, computational chemistry approaches have been employed to predict the electronic properties and reactivity profiles of this compound. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic routes.

In conclusion, (5E)-2-Mercapto-3-phenyl-5-(2,4,5-trimethoxy-benzylidene)-3,5-dihydro-4H-imidazol-4-one represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. As research continues to uncover new aspects of its chemistry and functionality, this compound is poised to play an increasingly important role in both academic and industrial settings.